Cas no 115378-33-1 (Carbamic acid,N-[(1S)-1-methyl-2-propen-1-yl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-[(1S)-1-methyl-2-propen-1-yl]-, 1,1-dimethylethyl ester
• CAS No: 115378-33-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 130743
• PubChem ID: 13905153
• Update Time: 2025-10-15

Carbamic acid,N-[(1S)-1-methyl-2-propen-1-yl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-methyl-2-propen-1-yl]-, 1,1-dimethylethyl ester
• Carbamic acid, [(1S)-1-methyl-2-propenyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl (1S)-N-(1-methyl-2-propenyl)carbamate
• .tert-butyl (1S)-1-methylprop-2-enylcarbamate
• .tert-butyl N-[(2S)-but-3-en-2-yl]carbamate
• 2(S)-tert-butyloxycarbonylaminobut-3-ene
• 115378-33-1
• SCHEMBL12634867
• AT29852
• TERT-BUTYL (S)-BUT-3-EN-2-YLCARBAMATE
• tert-Butyl (1S)-1-methylprop-2-enylcarbamate
• TERT-BUTYL N-[(2S)-BUT-3-EN-2-YL]CARBAMATE
• KIFRIUDSLUQLOC-ZETCQYMHSA-N

• Inchi： 1S/C9H17NO2/c1-6-7(2)10-8(11)12-9(3,4)5/h6-7H,1H2,2-5H3,(H,10,11)/t7-/m0/s1
• InChI Key： KIFRIUDSLUQLOC-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C=C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.47650